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Compound of Interest

Compound Name: Pentane-2,3-diol

Cat. No.: B1206181

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Pentane-2,3-diol. Adherence to
these protocols is crucial for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Pentane-2,3-diol is classified as a flammable liquid and an irritant.[1] It can cause serious eye
irritation, skin irritation, and may cause respiratory irritation.[1][2] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type

Recommended Equipment

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[2][3]

To prevent contact with eyes,
which can cause serious

irritation or damage.[1][2][3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[2][4]

[5]

To protect the skin from
irritation.[1][2] Gloves must be
inspected before use and
disposed of properly after
handling the chemical.[2][6]

Body Protection

A laboratory coat, disposable
gown, or chemical-resistant
suit.[5][6][7]

To prevent skin contact and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or for
nuisance exposures, use a

NIOSH-approved respirator.[2]

[3]

To avoid inhalation of vapors,
which may cause respiratory
tract irritation.[1][2]

Quantitative Data

The following table summarizes key quantitative data for Pentane-2,3-diol and related

isomers.
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Property Value Source (Isomer)

Molecular Formula C5H1202 PubChem (2,3-Pentanediol)[1]
Molecular Weight 104.15 g/mol PubChem (2,3-Pentanediol)[1]
N ) Sigma-Aldrich (Pentane-1,2-

Boiling Point 206 °C (403 °F) )
diol)
) Sigma-Aldrich (Pentane-1,2-
Density 0.971 g/lcm3 at 25 °C (77 °F) ]
diol)
] CDN Isotopes (1,5-Pentane-
Flash Point 135 °C (275 °F)

d10-diol)[6]

Operational and Disposal Plans
Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mist.[2]
[6] Ensure adequate ventilation and use only in a chemical fume hood.[3][6] Keep away from
heat, sparks, and open flames.[8] Use non-sparking tools and take precautionary measures
against static discharge.[8] Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep
away from incompatible materials such as strong oxidizing agents.[3]

Spill and Disposal Procedures

e Spill Response:

o Evacuate personnel from the spill area.

[¢]

Ensure adequate ventilation.

o

Wear appropriate PPE, including respiratory protection.

o

Contain the spill using an inert absorbent material (e.g., Chemizorb®).[3]

[¢]

Collect the absorbed material and place it in a suitable, closed container for disposal.[2][3]
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o Clean the affected area thoroughly.

o Do not let the product enter drains.[2]

» Disposal: Dispose of waste material in accordance with all applicable local, regional,

national, and international regulations. Do not mix with other waste. Handle uncleaned

containers as you would the product itself.

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[2][3]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.
Wash the affected area with soap and plenty of
water.[2] If skin irritation persists, call a

physician.[3]

Move the person to fresh air.[2][3] If breathing is

difficult or has stopped, provide artificial

Inhalation o . o
respiration.[2][9][10] Get medical attention if
symptoms occur.[3]

Do NOT induce vomiting.[8] Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion

unconscious person.[2][8] Seek immediate

medical advice.[2]

Experimental Workflow

Emergency Procedure for a Pentane-2,3-diol Spill
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Spill Detected

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Goggles, Respirator, Gown)

:

Ensure Adequate Ventilation

¢

Contain Spill with
Inert Absorbent Material

:

Collect Absorbed Material
into a Closed Container

'

Clean Spill Area Thoroughly

Dispose of Waste According
to Regulations

End of Procedure

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of Pentane-2,3-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2,3-Pentanediol | C5H1202 | CID 123505 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. angenechemical.com [angenechemical.com]

e 3. fishersci.com [fishersci.com]

e 4. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

o 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

e 6. cdnisotopes.com [cdnisotopes.com]

e 7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

» 8. haldiapetrochemicals.com [haldiapetrochemicals.com]

e 9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 10. synquestlabs.com [synquestlabs.com]
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handling-pentane-2-3-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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